3-(3-Bromophenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one

Specification

• CAS No.: 898760-57-1
• Molecular Formula: C16H12BrF3O
• Molecular Weight: 357.16 g/mol
• IUPAC Name: 3-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• Standard InChI: InChI=1S/C16H12BrF3O/c17-14-3-1-2-11(10-14)4-9-15(21)12-5-7-13(8-6-12)16(18,19)20/h1-3,5-8,10H,4,9H2
• Standard InChI Key: YIRCCXRTFVWQHQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)CCC(=O)C2=CC=C(C=C2)C(F)(F)F
• Canonical SMILES: C1=CC(=CC(=C1)Br)CCC(=O)C2=CC=C(C=C2)C(F)(F)F

Introduction

Synthesis of Related Compounds

The synthesis of compounds similar to 3-(3-Bromophenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one often involves reactions such as the Friedel-Crafts acylation or the use of Wittig reagents for forming the carbon-carbon bonds. For instance, the preparation of 1-(4-bromophenyl)-3-phenylpropan-1-one involves the reaction of 4-bromobenzoyl chloride with phenylmagnesium bromide in the presence of a catalyst like copper(I) iodide.

Spectroscopic Data

Spectroscopic methods such as NMR ($^1$H and $^{13}$C) and IR spectroscopy are crucial for characterizing the structure of this compound. For similar compounds, ${}^{1}$H NMR typically shows signals corresponding to aromatic protons and aliphatic protons, while ${}^{13}$C NMR provides information on the carbon skeleton.

Potential Applications

Compounds with similar structures have been explored for various applications, including pharmaceuticals and materials science. For example, compounds with trifluoromethyl groups are often studied for their biological activity due to the unique properties conferred by the fluorine atoms.

Research Findings and Data

While specific research findings on 3-(3-Bromophenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one are not readily available, related compounds have shown promise in biological assays. For instance, compounds with aryl and trifluoromethyl groups have been investigated for their cytotoxic effects.